Cas no 2169004-50-4 (1-(4-chloro-3-methoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(4-chloro-3-methoxyphenyl)cyclobutan-1-amine
• CAS No: 2169004-50-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6422772
• PubChem ID: 165851605
• Update Time: 2025-05-20

1-(4-chloro-3-methoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methoxyphenyl)cyclobutan-1-amine
• EN300-1984960
• 2169004-50-4

• Inchi： 1S/C11H14ClNO/c1-14-10-7-8(3-4-9(10)12)11(13)5-2-6-11/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： UIQLNNXENVSFIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1(CCC1)N

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-chloro-3-methoxyphenyl)cyclobutan-1-amine

1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine: A Comprehensive Overview

1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine, also known by its CAS number 2169004-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with an amino group and a substituted phenyl moiety. The presence of the chlorine and methoxy groups on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and synthesis.

The synthesis of 1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine typically involves multi-step reactions, often utilizing coupling agents or transition metal catalysts to achieve the desired product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are particularly valuable for studying its stereochemical effects in biological systems.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds, such as kinase inhibitors and GPCR modulators. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its role in the development of anticancer therapies.

In addition to its role in drug discovery, 1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine has been utilized in materials science for the synthesis of novel polymers and nanoparticles. Its cyclobutane ring provides mechanical stability, while the amino group offers functionalization sites for further chemical modifications. This dual functionality makes it an attractive candidate for applications ranging from drug delivery systems to electronic materials.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes, which are essential traits for orally administered drugs. However, its metabolic stability remains a critical area of investigation, as optimization of this parameter is crucial for achieving therapeutic efficacy without excessive toxicity.

From an environmental perspective, the biodegradability and ecological impact of 1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine have been evaluated under various conditions. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This information is vital for ensuring sustainable practices during large-scale production and use.

In conclusion, 1-(4-Chloro-3-Methoxyphenyl)Cyclobutan-1-Amine represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its structural features, combined with recent advances in synthetic methodologies and biological studies, position it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.